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Compound of Interest

(8-Aminocyclobutyl)methanol
Compound Name:
hydrochloride

Cat. No.: B111603

The Cyclobutane Motif: A Cornerstone of
Modern Medicinal Chemistry

The cyclobutane ring, a four-membered carbocycle, has emerged from relative obscurity to
become a strategically important scaffold in modern medicinal chemistry. Its inherent ring strain
and unique puckered conformation bestow upon it a distinct three-dimensional geometry that
offers medicinal chemists a powerful tool to fine-tune the pharmacological properties of drug
candidates. The rigid nature of the cyclobutane core can lead to improved potency, enhanced
selectivity, and more favorable pharmacokinetic profiles. This technical guide provides an in-
depth review of the applications of cyclobutane derivatives in medicinal chemistry, with a focus
on their utility in oncology and virology.

Therapeutic Applications of Cyclobutane
Derivatives

The incorporation of a cyclobutane moiety has proven beneficial across various therapeutic
areas. Its ability to act as a conformational restraint, a bioisostere for other cyclic or acyclic
fragments, and a metabolically stable core has led to the development of several successful
drugs and promising clinical candidates.

Oncology
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In the realm of oncology, cyclobutane-containing compounds have made a significant impact,
from established chemotherapeutics to targeted therapies.

Carboplatin: A second-generation platinum-based anticancer agent, Carboplatin is a
cornerstone of treatment for various cancers, including ovarian, lung, head, and neck cancers.
The cyclobutane-1,1-dicarboxylate ligand in Carboplatin modulates the reactivity of the
platinum center compared to its predecessor, cisplatin, resulting in a more favorable safety
profile, particularly with reduced nephrotoxicity.

Apalutamide: An androgen receptor (AR) antagonist, Apalutamide (Erleada) is utilized in the
treatment of prostate cancer. The spirocyclic cyclobutane scaffold is a key structural feature
that contributes to its high binding affinity for the AR. Apalutamide binds to the ligand-binding
domain of the AR, preventing its translocation to the nucleus and subsequent transcription of
androgen-responsive genes that drive tumor growth.

Androgen Receptor Signaling Pathway
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chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111603#literature-review-of-cyclobutane-derivatives-
in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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